Cas no 1499057-62-3 (4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde)
4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-d]thiazole-2-carboxaldehyde, 4,6-dihydro-4,4,6,6-tetramethyl-
- 4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde
-
- MDL: MFCD23795561
- Inchi: 1S/C10H13NO2S/c1-9(2)7-8(10(3,4)13-9)14-6(5-12)11-7/h5H,1-4H3
- InChI Key: ZPQIIPWUAWNCDE-UHFFFAOYSA-N
- SMILES: S1C2C(C)(C)OC(C)(C)C=2N=C1C=O
4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297963-1.0g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 1.0g |
$986.0 | 2023-02-28 | ||
| Enamine | EN300-297963-2.5g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 2.5g |
$2043.0 | 2023-09-06 | ||
| Enamine | EN300-297963-5.0g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 5.0g |
$2587.0 | 2023-02-28 | ||
| Enamine | EN300-297963-10.0g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 10.0g |
$3253.0 | 2023-02-28 | ||
| Enamine | EN300-297963-1g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 1g |
$986.0 | 2023-09-06 | ||
| Enamine | EN300-297963-5g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 5g |
$2587.0 | 2023-09-06 | ||
| Enamine | EN300-297963-10g |
4,4,6,6-tetramethyl-4H,6H-furo[3,4-d][1,3]thiazole-2-carbaldehyde |
1499057-62-3 | 10g |
$3253.0 | 2023-09-06 |
4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde
4,4,6,6-Tetramethyl-4H,6H-Furo[3,4-d]1,3-Thiazole-2-Carbaldehyde: A Comprehensive Overview
The compound with CAS No. 1499057-62-3, known as 4,4,6,6-tetramethyl-4H,6H-furo[3,4-d]1,3-thiazole-2-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furothiazole ring system with a carbaldehyde functional group. The furothiazole core is a fused bicyclic system consisting of a furan and a thiazole ring, while the carbaldehyde group introduces additional reactivity and functional versatility.
Recent studies have highlighted the potential of furothiazole derivatives in various applications. For instance, researchers have explored their role in the development of novel materials for optoelectronic devices. The conjugated π-system in the furothiazole ring allows for efficient charge transport properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the presence of the carbaldehyde group enables further functionalization of the molecule, allowing for tailored electronic properties.
In terms of synthesis, 4H,6H-furo[3,4-d]1,3-thiazole derivatives are typically prepared through multi-step reactions involving cyclization and alkylation processes. The synthesis of this compound involves the reaction of appropriate thioamide precursors with aldehydes under specific conditions to form the fused bicyclic system. The methyl groups at positions 4 and 6 are introduced via alkylation steps to achieve the desired substitution pattern.
One of the most exciting developments involving this compound is its application in drug discovery. The furothiazole framework has been shown to exhibit bioactivity against various enzymes and receptors. For example, recent research has demonstrated that certain derivatives possess inhibitory activity against kinases involved in cancer progression. The carbaldehyde group plays a crucial role in these interactions by providing hydrogen bonding capabilities and enhancing bioavailability.
From a structural standpoint, 4H,furo[3] systems are known for their aromaticity and stability due to resonance within the fused rings. This stability makes them suitable for use in high-performance materials that require robust molecular frameworks. Additionally, the methyl substituents at positions 4 and 6 contribute to steric effects that can influence both chemical reactivity and physical properties such as solubility.
The integration of furothiazole derivatives into polymer systems has also been explored for advanced materials applications. By incorporating these molecules into polymer backbones or as additives, researchers aim to enhance mechanical strength and thermal stability while maintaining flexibility. This approach has potential applications in aerospace materials where lightweight yet durable components are essential.
In conclusion,1895877-87-9 represents a significant advancement in organic chemistry with diverse potential applications across multiple disciplines. Its unique structure combines aromatic stability with functional versatility through its furothiazole core and carbaldehyde substituent. As research continues to uncover new properties and uses for this compound,furothiazole derivatives will likely play an increasingly important role in both academic research and industrial applications.
1499057-62-3 (4,4,6,6-tetramethyl-4H,6H-furo3,4-d1,3thiazole-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)